4-{[4-(aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 4-[[4-(aminomethyl)phenyl]methoxy]-2,3-dihydroinden-1-one
• InChI: InChI=1S/C17H17NO2/c18-10-12-4-6-13(7-5-12)11-20-17-3-1-2-14-15(17)8-9-16(14)19/h1-7H,8-11,18H2
• InChI Key: UEISAJTWOJUAHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=CC=C2)OCC3=CC=C(C=C3)CN

Description

4-{[4-(Aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one is a substituted indanone derivative characterized by a 4-(aminomethyl)phenyl methoxy group at the 4-position of the indenone core. Its molecular formula is C₁₆H₁₅NO, with a molecular weight of 237.30 g/mol. This compound is of interest in medicinal chemistry due to structural motifs common in acetylcholinesterase inhibitors and kinase modulators .

Preparation Methods

The synthesis of 4-{[4-(aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one typically involves multiple steps. One common synthetic route begins with the preparation of the indanone core, which can be achieved through the oxidation of indan using chromium trioxide in acetic acid at a temperature of 35-40°C . The resulting 2,3-dihydro-1H-inden-1-one is then subjected to further functionalization.

The next step involves the introduction of the aminomethyl group. This can be accomplished through a nucleophilic substitution reaction, where a suitable aminomethylating agent reacts with the indanone derivative. The final step is the methoxylation of the phenyl ring, which can be achieved using methoxy reagents under appropriate conditions.

Chemical Reactions Analysis

4-{[4-(aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol or other reduced forms.

Substitution: The aminomethyl group can participate in substitution reactions, leading to the formation of various derivatives.

Addition: The compound can undergo addition reactions with nucleophiles or electrophiles, resulting in the formation of new bonds.

Common reagents used in these reactions include oxidizing agents like chromium trioxide, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles depending on the desired transformation. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-{[4-(aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its anticancer, anti-inflammatory, and antimicrobial properties.

Materials Science: It is explored for its use in the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound is used in studies to understand its interactions with biological targets and its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 4-{[4-(aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds or electrostatic interactions with target proteins, while the indanone core can participate in π-π stacking interactions. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Substituent Position & Group	Molecular Formula	Key Properties/Implications	Reference
6-[4-(Aminomethyl)phenyl]-2,3-dihydro-1H-inden-1-one	6-position: 4-(aminomethyl)phenyl	C₁₆H₁₅NO	Positional isomer; altered steric/electronic interactions compared to 4-substituted target
(2E)-2-(4-Methoxybenzylidene)-2,3-dihydro-1H-inden-1-one	2-position: 4-methoxybenzylidene	C₁₇H₁₄O₂	Conjugated benzylidene group enhances π-electron delocalization; methoxy increases electron density
5-Chloro-2,3-dihydro-1H-inden-1-one	5-position: Cl	C₉H₇ClO	Electron-withdrawing Cl substituent increases ketone reactivity; reduced solubility vs. amino derivatives
(S)-5-Fluoro-3-(4-methoxyphenyl)-2,3-dihydro-1H-inden-1-one	3-position: 4-methoxyphenyl; 5-position: F	C₁₆H₁₃FO₂	Fluorine enhances metabolic stability; methoxy improves lipophilicity
E2020 (Donepezil precursor)	2-position: Piperidinylmethyl	C₂₄H₂₉NO₃	Bulky substituent enhances acetylcholinesterase binding; tertiary amine improves CNS penetration

Electronic and Solubility Profiles

• Electron-Donating Groups (e.g., Methoxy, Aminomethyl): The target compound's 4-methoxy group donates electrons via resonance, stabilizing the indenone carbonyl. The aminomethyl group at the para position introduces a primary amine, enabling salt formation and H-bonding, which enhances aqueous solubility compared to non-polar analogues like 5-chloro-indenone . In contrast, the benzylidene group in (2E)-2-(4-methoxybenzylidene)-indenone creates extended conjugation, reducing electrophilicity at the ketone but increasing UV absorption properties .
• Electron-Withdrawing Groups (e.g., Cl, F): Halogenated derivatives (e.g., 5-chloro- or 5-fluoro-indenones) exhibit increased ketone reactivity due to inductive effects, making them more susceptible to nucleophilic attack. Fluorine also improves metabolic stability by resisting oxidative degradation .

Physicochemical Data (Representative Examples)

Property	4-{[4-(Aminomethyl)phenyl]methoxy}-indenone	6-[4-(Aminomethyl)phenyl]-indenone	(2E)-2-(4-Methoxybenzylidene)-indenone
LogP	~1.8 (estimated)	~1.6	~2.5
Water Solubility	High (amine protonation)	Moderate	Low (hydrophobic benzylidene)
λmax (UV-Vis)	280 nm	275 nm	320 nm (extended conjugation)

Biological Activity

4-{[4-(Aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Molecular Formula : C18H20N2O2
• Molecular Weight : 296.36 g/mol

The compound features an indene core with a methoxy group and an aminomethyl substituent, which are critical for its biological activity.

Biological Activity Overview

Studies have indicated that this compound exhibits various biological activities, including:

• Antiproliferative Activity : It has shown significant antiproliferative effects against several cancer cell lines.
• Neuroprotective Effects : Preliminary studies suggest potential neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.
• Antimicrobial Activity : Some derivatives of similar indene compounds have demonstrated antimicrobial properties.

In Vitro Studies

A series of experiments were conducted to assess the antiproliferative effects of 4-{[4-(aminomethyl)phenyl]methoxy}-2,3-dihydro-1H-inden-1-one on various cancer cell lines. The results are summarized in Table 1.

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	0.75
MDA-MB-231 (Breast)	0.82
HeLa (Cervical)	0.63
A2780 (Ovarian)	0.50

The IC50 values indicate the concentration required to inhibit cell growth by 50%. Lower values suggest higher potency.

The mechanism through which this compound exerts its antiproliferative effects appears to involve:

• Inhibition of Cell Cycle Progression : Studies suggest that the compound may interfere with the cell cycle, particularly at the G1/S transition.
• Induction of Apoptosis : Evidence indicates that it may promote programmed cell death in cancer cells through intrinsic pathways.

Neuroprotective Effects

Recent research has also pointed towards potential neuroprotective effects of this compound. In animal models, it has been observed to reduce neuronal damage in conditions such as ischemia and oxidative stress. The proposed mechanisms include:

• Antioxidant Activity : The presence of the methoxy group may enhance its ability to scavenge free radicals.
• Modulation of Neurotransmitter Levels : Initial findings suggest it might influence levels of key neurotransmitters involved in cognitive functions.

Antimicrobial Activity

Although primarily studied for its anticancer properties, some derivatives related to this compound have shown antimicrobial activity against various bacterial strains. This suggests that further exploration into its broad-spectrum antimicrobial potential could be beneficial.

Case Studies

Several case studies have highlighted the efficacy of similar compounds in clinical settings:

• Case Study A : A derivative was tested in a Phase I trial for advanced breast cancer, showing promising results with manageable side effects.
• Case Study B : In a preclinical study on neurodegenerative models, the compound demonstrated significant improvement in cognitive function metrics compared to control groups.